Benzenepropanoic acid, 4-(chloroacetyl)-, methyl ester

• CAS No.: 63787-13-3
• Molecular Formula: C12H13ClO3
• Molecular Weight: 240.68 g/mol
• IUPAC Name: methyl 3-[4-(2-chloroacetyl)phenyl]propanoate
• InChI: InChI=1S/C12H13ClO3/c1-16-12(15)7-4-9-2-5-10(6-3-9)11(14)8-13/h2-3,5-6H,4,7-8H2,1H3
• InChI Key: WZTUDEBHYBHGHD-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCC1=CC=C(C=C1)C(=O)CCl

Description

Benzenepropanoic acid, 4-(chloroacetyl)-, methyl ester is a useful research compound. Its molecular formula is C12H13ClO3 and its molecular weight is 240.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 50 g of methyl 3-phenylpropionate, 51.6 g of chloroacetyl chloride and 250 ml of dichloromethane was cooled to 0° C. Then at 0° to 10° C. with stirring, 122 g of aluminum chloride was added slowly, stirred at a room temperature for 2 hours and allowed to stand overnight. The reaction mixture was poured into an ice-concentrated hydrochloric acid and extracted with chloroform, then the chloroform layer was washed with water, dried and the chloroform was removed by distillation to obtain the residue, then isopropyl ether was added to the residue to effect crystallization. The crystals were collected by filtration, and recrystallized from ethanol to obtain 53.4 g of methyl 3-(4-chloroacetylphenyl)-propionate. Colorless needle-like crystals. Melting point: 90°-92° C.

Synthesis routes and methods II

Procedure details

A mixture of 50 g of methyl 3-phenylpropionate, 51.6 g of chloroacetyl chloride and 250 ml of dichloromethane was cooled to 0° C. The mixture was stirred at 0° to 10° C. and 122 g of aluminum chloride was added gradually into the mixture. The reaction mixture was then stirred at a room temperature for 2 hours. The reaction mixture was allowed to stand overnight, then the reaction mixture was poured into a mixture of ice-concentrated hydrochloric acid and was extracted with chloroform. The chloroform layer was washed with water, dried then chloroform was removed from the reaction mixture by distillation. The residue thus obtained was crystallized by adding isopropyl ether, and the crystals formed were collected by filtration, then recrystallized from ethanol to obtain 53.4 g of methyl 3-(4-chloroacetylphenyl)propionate in the form of needle-like crystals.